2-(4-Hydroxyphenyl)-4-nitrobenzoic acid, 95%

• IUPAC Name: 2-(4-hydroxyphenyl)-4-nitrobenzoic acid
• InChI: InChI=1S/C13H9NO5/c15-10-4-1-8(2-5-10)12-7-9(14(18)19)3-6-11(12)13(16)17/h1-7,15H,(H,16,17)
• InChI Key: KOCZITDUPVWGPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O)O
• Molecular Formula: C13H9NO5
• DSSTOX Substance ID: DTXSID90688735
• Molecular Weight: 259.21 g/mol
• CAS RN: 1261979-45-6

Description

2-(4-Hydroxyphenyl)-4-nitrobenzoic acid (2-HPNB) is an aromatic nitro compound with a carboxylic acid group. It is widely used in synthetic organic chemistry and has many applications in scientific research. 2-HPNB has been used in a variety of laboratory experiments related to organic synthesis, enzymatic reactions, and drug discovery. It has also been used in the production of various dyes and pigments.

Mechanism of Action

2-(4-Hydroxyphenyl)-4-nitrobenzoic acid, 95% acts as an electron-withdrawing group, which increases the reactivity of the aromatic ring. This increased reactivity makes it an ideal reagent for organic synthesis. Additionally, 2-(4-Hydroxyphenyl)-4-nitrobenzoic acid, 95% can act as a nucleophile, allowing it to react with electrophiles such as carboxylic acids and amines.
Biochemical and Physiological Effects
2-(4-Hydroxyphenyl)-4-nitrobenzoic acid, 95% has been found to have anti-inflammatory, anti-bacterial, and anti-fungal properties. It has also been found to inhibit the growth of certain cancers. In addition, 2-(4-Hydroxyphenyl)-4-nitrobenzoic acid, 95% has been found to have antioxidant properties, which can help protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-Hydroxyphenyl)-4-nitrobenzoic acid, 95% in laboratory experiments is its low cost and availability. Additionally, 2-(4-Hydroxyphenyl)-4-nitrobenzoic acid, 95% is relatively stable and can be stored for long periods of time. However, 2-(4-Hydroxyphenyl)-4-nitrobenzoic acid, 95% is a nitro compound and is potentially explosive when exposed to heat or shock. Therefore, it must be handled with care in the laboratory.

Future Directions

Future research on 2-(4-Hydroxyphenyl)-4-nitrobenzoic acid, 95% could focus on developing new methods for its synthesis, exploring its potential therapeutic applications, and identifying new uses for it in organic synthesis. Additionally, further research could be done to explore the effects of 2-(4-Hydroxyphenyl)-4-nitrobenzoic acid, 95% on various diseases, such as cancer and diabetes. Finally, research could also be done to explore the potential of 2-(4-Hydroxyphenyl)-4-nitrobenzoic acid, 95% as an antioxidant and to develop new methods for its use in drug discovery.

Synthesis Methods

2-(4-Hydroxyphenyl)-4-nitrobenzoic acid, 95% can be synthesized through two different methods: the nitration of 4-hydroxybenzoic acid and the nitration of 4-hydroxybenzaldehyde. The nitration of 4-hydroxybenzoic acid involves the reaction of 4-hydroxybenzoic acid with nitric acid in the presence of sulfuric acid. This reaction produces a mixture of 2-(4-Hydroxyphenyl)-4-nitrobenzoic acid, 95% and 4-nitrobenzoic acid. The nitration of 4-hydroxybenzaldehyde involves the reaction of 4-hydroxybenzaldehyde with nitric acid and sulfuric acid. This reaction produces a mixture of 2-(4-Hydroxyphenyl)-4-nitrobenzoic acid, 95% and 4-nitrobenzaldehyde.

Scientific Research Applications

2-(4-Hydroxyphenyl)-4-nitrobenzoic acid, 95% has been used in a variety of laboratory experiments related to organic synthesis, enzymatic reactions, and drug discovery. It has been used as a starting material for the synthesis of various dyes and pigments for use in food and pharmaceutical applications. It has also been used as an intermediate in the synthesis of various drugs and pharmaceuticals. In addition, 2-(4-Hydroxyphenyl)-4-nitrobenzoic acid, 95% has been used as a reagent in the synthesis of various antibiotics, antifungals, and antivirals.